Cas no 5524-05-0 ((+)-Dihydrocarvone (Mixture of (2S)/(2R) isomers))

(+)-Dihydrocarvone (Mixture of (2S)/(2R) isomers) Properties

Names and Identifiers

• (2R,5R)-2-Methyl-5-(prop-1-en-2-yl)cyclohexanone
• (2R-trans)-2-Methyl-5-(1-methylvinyl)cyclohexan-1-one
• (+)-Dihydrocarvone
• DIHYDROCARVONE, (+)-(RG)
• (+)-DIHYDROCARVONE MIXTURE OF ISOMERS
• d-Dihydrocarvone
• +Expand

• MDL： MFCD28125830
• InChIKey： AZOCECCLWFDTAP-UHFFFAOYSA-N
• Inchi： 1S/C10H16O/c1-7(2)9-5-4-8(3)10(11)6-9/h8-9H,1,4-6H2,2-3H3/t8-,9-/m1/s1
• SMILES： CC1CCC(C(C)=C)CC1=O

Computed Properties

• Exact Mass: 152.12018
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 1
• Heavy Atom Count: 11
• Complexity: 181
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.7
• Tautomer Count: 3
• Surface Charge: 0
• Topological Polar Surface Area: 17.1

Experimental Properties

• PSA: 17.07
• Refractive Index: n20/D 1.471
• Boiling Point: 87-88℃
• Flash Point: Fahrenheit: 215.6 ° f < br / > Celsius: 102 ° C < br / >
• Color/Form: Not determined
• Solubility: Not determined
• Optical Activity: [α]20/D +20±2°, neat
• Density: 0.928 g/mL at 20 °C(lit.)